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Compound of Interest

Compound Name: Direct black 166

Cat. No.: B13793532 Get Quote

Unidentified Substance: C.I. 30026
A comprehensive search for the chemical identity, molecular weight, and formula of the

substance designated by Colour Index (C.I.) number 30026 has yielded no definitive results.

This designation does not correspond to a readily identifiable chemical compound in publicly

available chemical databases and scientific literature.

Extensive queries aimed at elucidating the chemical structure, CAS number, or alternative

names for C.I. 30026 have been unsuccessful. Consequently, it is not possible to provide the

requested in-depth technical guide, including molecular weight, chemical formula, experimental

protocols, or signaling pathway diagrams.

The absence of information suggests several possibilities:

Obsolete or Uncommon Designation: The C.I. number may be outdated or represent a dye

that is no longer in common use or production, and its documentation is not widely digitized.

Proprietary Information: The designation could belong to a proprietary mixture or a

substance where the chemical identity is not publicly disclosed.

Data Entry Error: There is a possibility of a typographical error in the Colour Index number

itself.

Without a confirmed chemical identity, any attempt to provide the detailed technical information

and visualizations as requested would be speculative and lack the scientific accuracy required

for the target audience of researchers and drug development professionals. Further
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investigation would require access to specialized, proprietary databases or historical archives

of the Colour Index.

To cite this document: BenchChem. ["molecular weight and formula of C.I. 30026"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13793532#molecular-weight-and-formula-of-c-i-
30026]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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